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Compound of Interest

Compound Name: Apricitabine

Cat. No.: B1667567

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

Apricitabine is an experimental nucleoside reverse transcriptase inhibitor (NRTI) that has
been studied for the treatment of HIV infections.[1][2] As with any investigational compound,
proper handling and disposal are paramount to ensure laboratory safety and environmental
protection. This guide provides a procedural, step-by-step approach to the safe disposal of
apricitabine in a laboratory setting.

Chemical and Physical Properties of Apricitabine

A summary of key quantitative data for apricitabine is presented below. This information is
crucial for a comprehensive understanding of the compound's characteristics.

Property Value Source
Molecular Formula CsH11N303S [11[3]
Molar Mass 229.26 g/mol [11[3]
Melting Point 136 - 140 °C [4]
Solubility Soluble in water [4]
Appearance White to off-white solid [4]
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Experimental Protocols: Disposal Procedures

While specific disposal instructions for apricitabine are not readily available, general best
practices for the disposal of non-hazardous pharmaceutical waste in a laboratory or research
setting should be followed. The Safety Data Sheet (SDS) for apricitabine indicates that the
substance is not classified as hazardous according to the Globally Harmonized System (GHS).
[5] However, it explicitly states to prevent its entry into sewers, surface water, or ground water.

[5]
Step-by-Step Disposal Guidance:

o Consult Institutional Guidelines: Before proceeding with any disposal method, the first and
most critical step is to contact your institution's Environmental Health and Safety (EHS)
department.[6] They will provide specific procedures based on local, state, and federal
regulations.

o Waste Identification: Based on the available safety data, apricitabine is not considered a
hazardous waste under the Resource Conservation and Recovery Act (RCRA).[5] However,
EHS should confirm this classification.

e Segregation of Waste:

o Do not mix apricitabine waste with hazardous chemical waste unless directed to do so by
EHS.

o Segregate solid waste (e.g., contaminated personal protective equipment, weighing
papers) from liquid waste.

e Containment:

o Solid Waste: Place all solid waste contaminated with apricitabine into a designated,
clearly labeled, and sealed container.

o Unused or Expired Compound: The pure compound should be kept in its original or a
suitable, tightly sealed container. Label the container clearly as "Apricitabine for
Disposal.”
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o Liquid Waste: For solutions containing apricitabine, use a dedicated and labeled waste
container. Do not pour any apricitabine-containing solutions down the drain.[5]

o Disposal Pathway:

o For non-hazardous pharmaceutical waste, the recommended disposal method is typically
incineration through a licensed waste management vendor.[7][8][9]

o Your EHS department will coordinate the pickup and disposal with an approved vendor.[6]
e Decontamination:

o Wipe down all surfaces and equipment that have come into contact with apricitabine
using an appropriate cleaning agent.

o Dispose of all cleaning materials (e.g., wipes, paper towels) as solid waste contaminated
with apricitabine.

o Documentation: Maintain a record of the amount of apricitabine designated for disposal, the
date, and the responsible personnel. This is good laboratory practice and may be required by
your institution.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
apricitabine in a laboratory setting.
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Caption: Workflow for the safe disposal of apricitabine in a research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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